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Compound of Interest

Compound Name: Potassium amide

Cat. No.: B102018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of potassium amide (KNH₂), specifically its molar mass and density. It includes

detailed experimental protocols for the determination of these properties and for the synthesis

of the compound, adhering to rigorous scientific standards.

Core Physicochemical Data
Potassium amide is an inorganic compound with the chemical formula KNH₂.[1] It presents as

a white or pale-yellow solid that is highly reactive, particularly with water, and serves as a

strong base in organic synthesis.[2] The key quantitative properties of potassium amide are

summarized below.
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Property Value Units Citations

Molar Mass 55.121 g·mol⁻¹ [1][2][3][4]

Density 1.57 g/cm³ [1][2][5]

Appearance
White to pale-yellow

solid
- [2]

Melting Point 338 °C [2]

Solubility in Water Reacts vigorously - [1][2]

Solubility in Ammonia 3.6 g / 100 mL [2]

Experimental Protocols
Synthesis of Potassium Amide
Potassium amide is typically produced through the reaction of metallic potassium with

anhydrous liquid ammonia, often in the presence of a catalyst to facilitate the reaction.[1][2]

Objective: To synthesize potassium amide (KNH₂) from potassium metal and liquid ammonia.

Materials:

Potassium metal

Anhydrous liquid ammonia

Catalyst (e.g., a small amount of ferric nitrate)

An inert solvent (e.g., anhydrous diethyl ether or toluene)

Three-neck round-bottom flask

Dry ice/acetone condenser

Gas inlet tube

Mechanical stirrer
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Heating mantle

Procedure:

Apparatus Setup: Assemble a three-neck flask equipped with a mechanical stirrer, a dry

ice/acetone condenser, and a gas inlet for ammonia. Ensure all glassware is thoroughly

dried to prevent reaction with the highly reactive potassium metal.

Inert Atmosphere: Purge the entire system with an inert gas, such as dry nitrogen or argon,

to remove all air and moisture.

Ammonia Condensation: Cool the condenser with a dry ice/acetone slurry. Introduce

anhydrous ammonia gas through the gas inlet. The ammonia will condense in the cooled

flask.

Addition of Potassium: Once a sufficient volume of liquid ammonia is collected, carefully add

small, clean pieces of potassium metal to the stirred liquid ammonia. The solution will initially

turn a deep blue color, indicating the presence of solvated electrons.

Catalysis: Add a catalytic amount of ferric nitrate. The catalyst facilitates the reaction

between potassium and ammonia, leading to the formation of potassium amide and the

evolution of hydrogen gas.

Reaction Progression: The disappearance of the blue color and the formation of a white or

grayish precipitate indicates the completion of the reaction. The reaction is: 2 K + 2 NH₃ → 2

KNH₂ + H₂.

Isolation: Once the reaction is complete, the excess liquid ammonia is carefully allowed to

evaporate through the condenser. The resulting solid product is potassium amide.

Handling and Storage: Potassium amide is extremely sensitive to moisture and air.[2] It

must be handled and stored under a dry, inert atmosphere (e.g., in a glovebox).

Determination of Molar Mass by Freezing Point
Depression
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The molar mass of a non-volatile solute can be determined by measuring the extent to which it

lowers the freezing point of a solvent.[6]

Objective: To determine the molar mass of a solid compound (e.g., a stable, non-reactive

analog in a suitable solvent) using cryoscopy.

Materials:

A precisely known mass of the solid sample.

A suitable solvent with a known freezing point depression constant (K_f) (e.g., para-

dichlorobenzene).[6]

A sensitive thermometer or temperature probe.

A test tube and a beaker for a water bath.[6]

Stirring apparatus.

Analytical balance.

Procedure:

Determine Solvent Freezing Point:

Place a precisely weighed amount of the pure solvent into a test tube.

Heat the solvent in a water bath until it is completely melted.[6]

Allow the solvent to cool while stirring continuously and record the temperature at regular

intervals (e.g., every 30 seconds).[6]

Plot temperature versus time. The plateau in the cooling curve represents the freezing

point of the pure solvent (T_f, pure).

Prepare the Solution:

Accurately weigh a small amount of the solid sample.
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Add the weighed sample to the test tube containing the weighed solvent.

Determine Solution Freezing Point:

Heat the mixture in the water bath until the solute is completely dissolved.[6]

Allow the solution to cool, stirring continuously, and record the temperature at regular

intervals.

Plot the cooling curve for the solution. The freezing point of the solution (T_f, solution) is

determined from the graph.

Calculation:

Calculate the freezing point depression: ΔT_f = T_f, pure - T_f, solution.

Calculate the molality (m) of the solution using the formula: ΔT_f = K_f * m.[7]

Determine the moles of solute from the molality and the mass of the solvent (in kg).[7]

Calculate the molar mass of the sample: Molar Mass = (mass of solute in g) / (moles of

solute).[7]

Determination of Density by Volume Displacement
The density of an irregularly shaped solid can be determined by measuring the volume of fluid

it displaces.[8][9] Given the reactivity of potassium amide with water, an inert liquid in which it

is insoluble must be used.

Objective: To determine the density of a solid sample using the liquid displacement method.

Materials:

A solid sample of potassium amide.

An inert, non-reactive liquid of known density (e.g., a hydrocarbon solvent like hexane or

toluene).

A graduated cylinder or pycnometer.[10]
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An analytical balance.

Procedure:

Mass Measurement: Accurately measure the mass of the solid sample of potassium amide
using an analytical balance. Record this as m_solid.[8]

Initial Volume Measurement: Add a sufficient volume of the inert liquid to a graduated

cylinder to fully submerge the solid. Record the initial volume as V_initial.[9]

Volume Displacement: Carefully place the weighed solid sample into the graduated cylinder,

ensuring it is fully submerged and that no liquid splashes out.

Final Volume Measurement: Record the new volume of the liquid in the graduated cylinder

as V_final.

Calculation:

Calculate the volume of the solid sample: V_solid = V_final - V_initial.

Calculate the density (ρ) of the solid using the formula: ρ = m_solid / V_solid.[8]

Process Visualization
The following diagram illustrates the workflow for the synthesis of potassium amide.
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Workflow for the synthesis of potassium amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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